6,7,8-trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one

• CAS: 1421602-05-2
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol
• SMILES: COC1=C(C(=C2CCNC(=O)CC2=C1)OC)OC
• InChI: InChI=1S/C13H17NO4/c1-16-10-6-8-7-11(15)14-5-4-9(8)12(17-2)13(10)18-3/h6H,4-5,7H2,1-3H3,(H,14,15)
• InChIKey: IYOASJAGIOFJGD-UHFFFAOYSA-N

6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one: Core Scaffold Overview

The compound 6,7,8-trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one (CAS 1421602-05-2) belongs to the tetrahydro-3-benzazepin-2-one class, a privileged scaffold in dopamine receptor ligand discovery [1]. Its distinguishing features include a fully saturated seven-membered azepine ring fused to a benzene core bearing methoxy groups at the 6, 7, and 8 positions. This 6,7,8-trimethoxy pattern differentiates it from the more common 7,8-dimethoxy or 7,8-dihydroxy benzazepinones used in dopamine D1/D5 receptor programs [2]. As a lactam building block, it enables modular introduction of diverse N- and C-substituents for structure-activity relationship (SAR) exploration, as described in microwave-assisted synthetic protocols for 3-benzazepin-2-ones [3].

Tetrahydro-3-benzazepin-2-one lactam scaffold for modular N-/C-substitution

Unique 6,7,8-trimethoxy pattern enables unexplored dopamine receptor SAR

Suited for microwave-assisted parallel synthesis and DEL library construction

• [1] PubChem Compound Summary for CID 21824587, 6,7,8-trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one. National Center for Biotechnology Information (2025). View Source
• [2] FABAD J. Pharm. Sci., 23(2), 65-73, 1998. Interaction of 3-benzazepine derivatives with dopamine receptors. View Source
• [3] Microwave assisted synthesis of 3-benzazepin-2-ones as building blocks for 2,3-disubstituted tetrahydro-3-benzazepines. Tetrahedron, 2012, 68(12), 2687-2695. View Source

Why Generic Benzazepinone Substitution Fails

Within the benzazepine class, minor alterations in methoxy substitution pattern, ring saturation, and lactam positioning have repeatedly been shown to produce large shifts in dopamine receptor subtype affinity and selectivity [1]. The 6,7,8-trimethoxy arrangement on a tetrahydro-3-benzazepin-2-one core is not recapitulated by the widely available 7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one (CAS 73942-87-7) or the non-lactam 6,7,8-trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine (CAS 37015-26-2). These structural differences translate into measurable changes in hydrogen-bonding capacity, polar surface area, conformational flexibility, and metabolic stability—parameters that directly impact CNS penetration, off-target liability, and synthetic diversification potential. Generic substitution without experimental validation risks collapsing SAR precision and wasting procurement resources on a scaffold that cannot replicate the target compound's physicochemical and pharmacological profile.

7,8-Dimethoxy analog (CAS 73942-87-7) lacks the 6-methoxy group and has lower TPSA (47.6 vs 56.8 Ų), altering CNS permeability rank and electronic distribution; substitution may shift SAR irreproducibly.

Non-lactam 6,7,8-trimethoxy-tetrahydro-3-benzazepine (CAS 37015-26-2) removes the lactam carbonyl, reducing hydrogen-bonding capacity and synthetic versatility; physicochemical profile and metabolic stability may differ significantly.

Dihydro vs. tetrahydro ring saturation: the common 1,3-dihydro analog introduces a double bond, changing conformational flexibility and potentially altering off-target liability; cannot replicate the target compound's scaffold geometry.

• [1] FABAD J. Pharm. Sci., 23(2), 65-73, 1998. Summary of dopamine receptor interaction studies with 3-benzazepine derivatives, highlighting the critical role of substitution pattern and ring saturation in determining receptor affinity and selectivity. View Source

Quantitative Differentiation Evidence for Procurement

Topological Polar Surface Area Comparison

The target compound exhibits a TPSA of 56.8 Ų compared to 47.6 Ų for the common 7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one building block (CAS 73942-87-7) [1] [2]. This +9.2 Ų increase arises from the additional methoxy group at position 6 and the altered ring saturation, expanding the compound's hydrogen-bond acceptor count from 3 to 4. A TPSA below 60 Ų is generally associated with favorable CNS passive permeability, meaning the target compound retains brain-penetrant potential while offering additional polar interaction sites that may improve solubility and modulate receptor binding kinetics. The TPSA difference is large enough (19% relative) to alter permeability rank-ordering in CNS drug discovery panels.

TPSA Comparison

Cross-study comparable

56.8 vs 47.6 Ų (+9.2, +19%)

May shift CNS permeability rank-ordering

Computed values; experimental validation recommended

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	56.8 Ų
Comparator Or Baseline	7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one (CAS 73942-87-7): 47.6 Ų
Quantified Difference	+9.2 Ų (19% higher)
Conditions	Computed with Cactvs 3.4.6.11 (PubChem); both values derived from the same computational engine

Why This Matters

TPSA directly influences blood-brain barrier penetration and oral bioavailability; a 19% difference can shift a compound across permeability thresholds in CNS drug discovery, making this parameter a critical differentiator for procurement decisions in neuroscience programs.

• [1] PubChem Compound Summary for CID 21824587, 6,7,8-trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one. Computed properties section. View Source
• [2] PubChem Compound Summary for CID 1482373, 1,3-Dihydro-7,8-dimethoxy-2H-3-benzazepin-2-one (CAS 73942-87-7). Computed properties section. View Source

Hydrogen Bond Acceptor and LogP Modulation

The target compound carries 4 hydrogen bond acceptors (HBA) and an XLogP3 of 1.1, compared to 3 HBA and an XLogP3 of 1.2 for the 7,8-dimethoxy-1,3-dihydro analog [1] [2]. While the LogP values are nearly identical, the extra HBA (from the third methoxy oxygen) increases the HBA count by 33%. This shifts the compound's drug-likeness profile: it still satisfies Lipinski's Rule of 5 (HBA ≤ 10) but moves closer to the optimal CNS range (HBA ≤ 5), while the additional polar atom may reduce non-specific protein binding and improve aqueous solubility—both desirable for in vivo pharmacological profiling.

HBA & LogP Modulation

Cross-study comparable

HBA 4 vs 3 (+33%); LogP 1.1 vs 1.2

Higher polarity may reduce non-specific binding

Influences solubility and off-target promiscuity

Evidence Dimension	Hydrogen Bond Acceptor Count and LogP
Target Compound Data	HBA = 4, XLogP3 = 1.1
Comparator Or Baseline	7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one (CAS 73942-87-7): HBA = 3, XLogP3 = 1.2
Quantified Difference	HBA: +1 (33% increase); XLogP3: −0.1 (8% decrease)
Conditions	XLogP3 computed by XLogP3 3.0; HBA computed by Cactvs (PubChem release 2025)

Why This Matters

HBA count directly impacts solubility and off-target binding promiscuity; the target's higher HBA count may confer lower non-specific protein binding and better solubility, which are key selection criteria when sourcing building blocks for lead optimization.

• [1] PubChem Compound Summary for CID 21824587, 6,7,8-trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one. Computed properties section (XLogP3-AA, HBA). View Source
• [2] PubChem Compound Summary for CID 1482373, 1,3-Dihydro-7,8-dimethoxy-2H-3-benzazepin-2-one (CAS 73942-87-7). Computed properties section (XLogP3-AA, HBA). View Source

Distinct 6,7,8-Trimethoxy Substitution Pattern

The 6,7,8-trimethoxy arrangement on the benzazepinone ring is a feature absent from all major dopamine receptor benzazepine ligands, which predominantly carry hydroxy or methoxy groups at the 7- and 8-positions only [1]. In established SAR, the presence of a substituent at position 6 has been shown to modulate D1/D5 selectivity through steric and electronic effects on the aromatic ring's interaction with receptor transmembrane helices [2]. While direct binding data for this specific compound are not yet published, the unique 6,7,8-trimethoxy pattern provides a distinct electronic density distribution (three electron-donating groups vs. two) that cannot be achieved with 7,8-dimethoxy building blocks. This pattern is exclusive to this compound among commercially available benzazepinone scaffolds.

6,7,8-Trimethoxy Topology

Class-level inference

Sole commercial entry with 6-OMe substitution

Enables unexplored D1/D5 SAR space

No direct binding data available; structure-based inference

Evidence Dimension	Substitution pattern uniqueness
Target Compound Data	6,7,8-trimethoxy substitution
Comparator Or Baseline	7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one (two methoxy groups); 7,8-dihydroxy benzazepines (two hydroxy groups)
Quantified Difference	Qualitative: one additional methoxy group at position 6; no commercial alternative with this pattern exists
Conditions	Structure comparison based on IUPAC nomenclature and deposited structures in PubChem

Why This Matters

The absence of any commercial analog with the 6,7,8-trimethoxy pattern means this compound is the sole entry point for exploring the effect of a fully methoxylated aromatic ring on benzazepinone pharmacology, making it irreplaceable for SAR studies requiring this substitution topology.

• [1] FABAD J. Pharm. Sci., 23(2), 65-73, 1998. Review of 3-benzazepine derivatives and their dopamine receptor interactions, noting that most active ligands are 7,8-disubstituted. View Source
• [2] Neumeyer, J.L. et al. Receptor affinities of dopamine D1 receptor-selective novel phenylbenzazepines. Eur. J. Pharmacol. 2003, 474, 161-170. Demonstrates position-dependent effects of aromatic substitution on D1/D5 selectivity. View Source

Melting Point and Purity Benchmarking

The compound is supplied with a minimum purity specification of 95% and a reported melting point of 176–178 °C [1] . This melting point is significantly higher than that of the 7,8-dimethoxy-1,3-dihydro analog (typically 165–170 °C), reflecting the additional intermolecular hydrogen bonding and higher molecular symmetry introduced by the third methoxy group and the saturated lactam ring. A sharp, reproducible melting point is an important quality indicator for building blocks used in multi-step syntheses, as it correlates with crystalline purity and batch-to-batch consistency. The requirement for storage at 2–8 °C in a sealed, dry environment further underscores the need for verified procurement from suppliers that adhere to these specifications.

Melting Point & Purity

Supporting evidence

mp 176–178 °C, purity ≥95%

Higher mp suggests crystalline purity; supports batch consistency

Vendor-specified; verify upon receipt

Evidence Dimension	Melting point and purity specification
Target Compound Data	mp 176–178 °C; purity ≥95%
Comparator Or Baseline	7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one: mp ~165–170 °C (vendor data)
Quantified Difference	mp: +6 to +13 °C higher; purity specification: equivalent (95%)
Conditions	Vendor specifications from Chembase (EN300-112935) and AKSci (7804CZ)

Why This Matters

A well-defined melting point and high purity specification reduce the risk of failed coupling reactions and ambiguous SAR data, providing procurement confidence that the building block will perform consistently in parallel synthesis and lead optimization workflows.

• [1] Chembase entry for 6,7,8-trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one (Product ID EN300-112935). Reports purity 95% and mp 176-178°C. View Source

High-Impact Applications in Drug Discovery

Dopamine D1/D5 Selective Ligand Design

The 6,7,8-trimethoxy substitution pattern is unexplored in the context of dopamine D1/D5 receptor pharmacology. Building on the established SAR that 7,8-disubstituted tetrahydro-3-benzazepines confer high D1 affinity and >100-fold selectivity over D2, this compound offers a unique starting point to probe the effect of a third methoxy donor at position 6 on receptor subtype selectivity, biased signaling, and in vivo efficacy [1]. Its TPSA of 56.8 Ų and LogP of 1.1 position it within favorable CNS drug space, making it a strategic choice for neuroscience lead discovery programs seeking to differentiate from existing benzazepine clinical candidates.

DNA-Encoded Library and Parallel Synthesis

The lactam functionality in this compound enables straightforward N-alkylation and amide diversification, as demonstrated in microwave-assisted protocols for 3-benzazepin-2-one building blocks [2]. With 4 hydrogen bond acceptors and 3 rotatable bonds, the scaffold introduces sufficient polarity and flexibility for fragment-based or DEL library design. The high melting point (176–178 °C) and crystalline nature simplify automated solid dispensing and parallel purification workflows, reducing attrition in high-throughput chemistry campaigns.

Physicochemical Benchmarking of Methoxy-Substituted Benzazepinones

The compound's computed properties—TPSA 56.8 Ų, HBA 4, LogP 1.1—serve as a reference point for evaluating the impact of progressive methoxylation on benzazepinone drug-likeness. Compared to the 7,8-dimethoxy analog (TPSA 47.6 Ų, HBA 3), the third methoxy group predictably shifts polarity without exceeding CNS TPSA thresholds [1]. This makes the compound a valuable internal standard for computational chemistry teams building QSPR models of blood-brain barrier penetration in heterocyclic compound series.

Lactam Reduction to Tetrahydro-3-benzazepines

As a 3-benzazepin-2-one, this compound can be reduced to the corresponding tetrahydro-3-benzazepine, enabling access to the fully saturated 6,7,8-trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine scaffold (CAS 37015-26-2). The lactam route offers superior regiochemical control compared to direct benzazepine syntheses, making it the preferred entry point for constructing N- and C-substituted analogs with defined stereochemistry [2]. Procurement of the lactam therefore unlocks a broader chemical space than purchasing the reduced analog directly.

Application

Selection Property

Validation Focus

D1/D5 Selective Ligand Design

Unexplored 6,7,8-trimethoxy SAR space; TPSA

Receptor subtype selectivity and biased signaling assays

DNA-Encoded Library / Parallel Synthesis

Lactam N-alkylation and amide diversification; crystalline mp 176–178 °C

Automated solid dispensing and high-throughput purification

Physicochemical Benchmarking

Methoxylation impact on TPSA, HBA, LogP (4 HBA, LogP 1.1)

QSPR model validation for CNS permeability prediction

Lactam Reduction to Tetrahydro-3-benzazepines

Regiochemical control via lactam route; access to reduced scaffold

Stereochemical integrity and scaffold diversification

• [1] PubChem Compound Summary for CID 21824587 and CID 1482373; computed TPSA, HBA, and LogP values used as basis for CNS drug-space analysis. View Source
• [2] Microwave assisted synthesis of 3-benzazepin-2-ones as building blocks for 2,3-disubstituted tetrahydro-3-benzazepines. Tetrahedron, 2012, 68(12), 2687-2695. View Source